Cas no 72230-90-1 ((1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane)

• Product Name: (1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
• CAS No: 72230-90-1
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 1757740
• PubChem ID: 20561545
• Update Time: 2025-04-21

(1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• (1R,3R,4S,5S)-3-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
• (1S,2R,4R,6S)-2-butyl-4,6-dimethyl-3-oxabicyclo[2.2.2]octane
• 3-Butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
• DTXSID70888115
• 2-Oxabicyclo[2.2.2]octane, 3-butyl-1,5-dimethyl-
• SCHEMBL11310190
• 72230-90-1
• 3-n-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane

• Inchi： 1S/C13H24O/c1-4-5-6-12-11-7-8-13(3,14-12)9-10(11)2/h10-12H,4-9H2,1-3H3
• InChI Key： SENDFKGNJBUEOA-UHFFFAOYSA-N
• SMILES： O1C(CCCC)C2CCC1(C)CC2C

Computed Properties

• Exact Mass: 196.18282
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23